Cas no 263147-78-0 ([(1-Isopropyl-1H-benzimidazol-2-yl)thio]-acetic acid)

• Product Name: [(1-Isopropyl-1H-benzimidazol-2-yl)thio]-acetic acid
• CAS No: 263147-78-0
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• MDL: MFCD00106142
• CID: 1079482
• PubChem ID: 2744224
• Update Time: 2025-09-19

[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Isopropyl-1H-benzimidazol-2-yl)thio]-acetic acid
• AR-422/42510350
• [(1-isopropyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• CCG-256267
• CS-0323838
• HMS1451I15
• [(1-isopropyl-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
• AKOS000296900
• 2-((1-Isopropyl-1H-benzo[d]imidazol-2-yl)thio)acetic acid
• Maybridge3_007231
• IDI1_018618
• 2-(1-propan-2-ylbenzimidazol-2-yl)sulfanylacetic acid
• 2-((1-Isopropyl-1H-benzo[d]imidazol-2-yl)thio)aceticacid
• Oprea1_572869
• 263147-78-0
• MFCD00106142
• BRD-K61673354-001-01-5

• MDL： MFCD00106142
• Inchi： 1S/C12H14N2O2S/c1-8(2)14-10-6-4-3-5-9(10)13-12(14)17-7-11(15)16/h3-6,8H,7H2,1-2H3,(H,15,16)
• InChI Key： RIKGHDGASHHCPA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2N1C(C)C

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.4Ų

[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles